1-[(3,6-dimethyl-1-benzofuran-2-yl)carbonyl]-4-(1,3-thiazol-2-yl)piperazine

• IUPAC Name: (3,6-dimethyl-1-benzofuran-2-yl)-[4-(1,3-thiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H19N3O2S/c1-12-3-4-14-13(2)16(23-15(14)11-12)17(22)20-6-8-21(9-7-20)18-19-5-10-24-18/h3-5,10-11H,6-9H2,1-2H3
• InChI Key: TVTHHJPGMQRCHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(O2)C(=O)N3CCN(CC3)C4=NC=CS4)C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

• A study by Mekky and Sanad (2020) describes the synthesis of a compound involving piperazine linked via 1,3-dipolar cycloaddition, highlighting the versatility of piperazine in the synthesis of complex molecules (Mekky & Sanad, 2020).

Molecular Structure Analysis

• The molecular structure of a similar compound with a piperazine backbone was analyzed in the study by Wang, Liu, and Yan (2006), demonstrating intramolecular C—H⋯N and intermolecular N—H⋯O and C—H⋯O hydrogen bonds, which are crucial for the stability of such compounds (Wang, Liu, & Yan, 2006).

Chemical Reactions and Properties

• The reactivity of piperazine derivatives was explored by Rajkumar, Kamaraj, and Krishnasamy (2014), who synthesized piperazine derivatives showing significant antimicrobial activities, indicating the chemical reactivity of such compounds in biological systems (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Physical Properties Analysis

• The physical properties of piperazine compounds were explored by Gao et al. (2013), who synthesized a piperazine derivative with high specificity and potency as a PET probe, indicating the physical stability and suitability of such compounds for imaging applications (Gao, Wang, Miller, & Zheng, 2013).

Chemical Properties Analysis

• The chemical properties of piperazine derivatives were also studied by Xia (2015), who synthesized novel thiadiazole compounds containing piperazine and demonstrated their potential as antimicrobial agents, thereby highlighting the diverse chemical properties of piperazine-based compounds (Xia, 2015).